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Compound of Interest

Compound Name: Cerium;indium

Cat. No.: B15484449

A detailed examination of the magnetic properties and crystal structures of Celn3, Ce2In, Celn,
and Ce3ln reveals a rich diversity of magnetic phenomena, from antiferromagnetism and
ferromagnetism to complex Kondo lattice behavior. This guide provides a comparative analysis
of these intermetallic compounds, supported by experimental data, to serve as a resource for
researchers in materials science and condensed matter physics.

The interplay of localized 4f electrons of cerium with itinerant conduction electrons in
intermetallic compounds gives rise to a wide array of fascinating magnetic behaviors. The Ce-
In system, with its various stoichiometric compounds, offers a compelling platform to study how
changes in crystal structure and composition influence these magnetic properties. This
comparison focuses on four key Ce-In intermetallics: Celn3, Ce2In, Celn, and Ce3In.

Tabulated Magnetic and Structural Properties

For a clear and concise comparison, the fundamental magnetic and structural properties of the
studied Ce-In intermetallics are summarized in the table below.
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In-Depth Analysis of Individual Compounds
Celn3: The Archetypal Heavy-Fermion Antiferromagnet

Celn3 is perhaps the most extensively studied compound in this series, known for its classic
heavy-fermion behavior and antiferromagnetic ordering. It crystallizes in the cubic AuCu3-type
structure. Below a Néel temperature (T_N) of approximately 10.1 K, the cerium magnetic
moments align in an antiferromagnetic configuration. The effective magnetic moment is close to
the theoretical value for a free Ce3* ion (~2.54 uB). A key characteristic of Celn3 is the strong
hybridization between the Ce 4f electrons and the conduction electrons, leading to the
formation of heavy quasiparticles at low temperatures. This compound is also a well-known
example of a pressure-induced superconductor; the application of external pressure
suppresses the antiferromagnetic order and gives way to a superconducting state.

Ce2in: A Hexagonal Antiferromagnet

Ce2In adopts a hexagonal Ni2In-type crystal structure. Magnetic susceptibility measurements
indicate that this compound undergoes an antiferromagnetic transition at a Néel temperature
(T_N) of 20 K.
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Ce3In: A Low-Temperature Antiferromagnet with a Cubic
Structure

Similar to Celn3, Ce3In crystallizes in the cubic AuCu3-type structure. However, its magnetic
ordering occurs at a significantly lower Néel temperature (T_N) of 2.5 K. This compound is also
characterized as a Kondo lattice system, where the localized 4f moments interact with the
conduction electrons, but the magnetic ordering is not completely suppressed.

Experimental Protocols

The characterization of the magnetic properties of these Ce-In intermetallics relies on a suite of
experimental techniques:

e Synthesis: Polycrystalline samples are typically prepared by arc-melting stoichiometric
amounts of high-purity cerium and indium under an inert argon atmosphere. Single crystals
can be grown using methods like the Czochralski or flux growth techniques.

o Structural Characterization: X-ray diffraction (XRD) is the primary method used to determine
the crystal structure and phase purity of the synthesized materials.

o Magnetic Susceptibility and Magnetization: These properties are measured as a function of
temperature and applied magnetic field using a SQUID (Superconducting Quantum
Interference Device) magnetometer or a VSM (Vibrating Sample Magnetometer). The Néel
or Curie temperatures are identified by anomalies in the temperature dependence of the
magnetic susceptibility.

¢ Specific Heat: Heat capacity measurements are crucial for confirming the nature of the
magnetic phase transitions, which appear as sharp peaks or lambda-type anomalies at the
ordering temperature.

» Electrical Resistivity: The temperature dependence of electrical resistivity often shows a
distinct kink or change in slope at the magnetic ordering temperature.

Visualizing Structural Relationships and
Experimental Workflow
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To better understand the crystal structures and the experimental process, the following
diagrams are provided.

Hexagonal Crystal Structure (Ni2In-type)

Cubic Crystal Structure (AuCu3-type)

Same Crystal Structure

Click to download full resolution via product page

Fig. 1: Crystal structure relationship of Ce-In intermetallics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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